H-3-Pal-OH

3-(3-Pyridyl)-L-alanine (H-3-Pal-OH) is a non-canonical, basic aromatic amino acid widely procured for advanced solid-phase peptide synthesis (SPPS) and peptidomimetic drug design [1]. Structurally analogous to phenylalanine but featuring a nitrogen atom at the 3-position of the aromatic ring, this compound serves as a highly effective hydrophilic surrogate for natural aromatic residues. In procurement and material selection, H-3-Pal-OH is prioritized for its ability to shift the isoelectric point of peptide sequences, dramatically enhance aqueous solubility at neutral pH, and provide a robust coordination site for metallopeptide catalysts [2]. Its high purity (typically ≥98.0% HPLC) and compatibility with standard Fmoc/Boc coupling chemistries make it a critical building block for overcoming the biophysical limitations—such as aggregation and poor bioavailability—endemic to native peptide therapeutics [1].

Substituting H-3-Pal-OH with canonical amino acids like L-phenylalanine, L-tyrosine, or L-histidine fundamentally compromises peptide performance and processability [1]. While phenylalanine provides similar steric bulk, it lacks the basic pyridyl nitrogen, leading to highly hydrophobic sequences prone to fibrillation and poor aqueous solubility during formulation[2]. Conversely, while histidine offers a nitrogen-containing aromatic ring, its imidazole side chain possesses a different pKa and is highly susceptible to racemization during coupling, as well as rapid proteolytic degradation in serum [3]. Furthermore, positional isomers such as 2-pyridylalanine or 4-pyridylalanine exhibit distinct dihedral angle preferences and receptor-binding sterics, meaning generic substitution often results in a steep drop in target affinity or catalytic enantioselectivity in metalloenzymes [1].

Aqueous Solubility and pH Stability

In the structural optimization of glucagon analogs, replacing native aromatic residues with H-3-Pal-OH dramatically altered the biophysical profile of the peptide [1]. The introduction of the 3-pyridyl moiety shifted the isoelectric point, enabling the peptide to remain highly soluble and stable at neutral pH, whereas the baseline native sequence rapidly aggregated and fibrillated [1].

Procuring H-3-Pal-OH allows formulators to bypass the need for acidic reconstitution of peptide drugs, directly enabling stable, ready-to-use liquid formulations.

Serum Half-Life Extension

Metastin/kisspeptin decapeptide analogs are highly potent but suffer from rapid inactivation in serum. Substituting the native tryptophan residue at position 47 with beta-(3-pyridyl)alanine (H-3-Pal-OH) yielded analogs that were highly stable against proteolytic degradation [1]. The H-3-Pal-OH substituted peptides maintained excellent KISS1R agonistic activity while demonstrating a fundamentally superior pharmacokinetic profile compared to the baseline sequence [1].

For drug discovery procurement, substituting labile residues with H-3-Pal-OH is a proven, quantitative strategy to achieve the pharmacokinetic longevity required for in vivo efficacy.

Metal Coordination in Artificial Metalloenzymes

When engineering artificial metalloenzymes, the choice of the metal-coordinating residue dictates catalytic success. Incorporating H-3-Pal-OH into a bovine pancreatic polypeptide scaffold provided a rigid, predictable nitrogen donor for transition metals like Palladium and Rhodium [1]. Compared to native histidine, which suffers from imidazole tautomerization and fluxional binding, H-3-Pal-OH enabled the creation of highly structured catalytic pockets, achieving up to 95% enantiomeric excess (ee) in asymmetric allylic alkylation reactions [1].

Buyers engineering artificial enzymes or chiral catalysts must select H-3-Pal-OH over histidine to ensure predictable metal-binding geometry and high catalytic enantioselectivity.

Ready-to-Use Liquid Peptide Formulations

Directly leveraging its ability to shift isoelectric points and prevent fibrillation (as demonstrated in glucagon analogs), H-3-Pal-OH is an essential building block for formulators transitioning lyophilized peptide drugs into stable, neutral-pH liquid formulations[1].

Pharmacokinetic Optimization for Peptides

Because H-3-Pal-OH resists the specific proteolytic cleavage that degrades canonical aromatic amino acids like tryptophan, it is heavily procured for synthesizing serum-stable receptor agonists, such as KISS1R and GnRH modulators, without sacrificing binding affinity [2].

Artificial Metalloenzyme and Chiral Catalyst Design

H-3-Pal-OH is utilized as a superior monodentate nitrogen ligand in solid-phase peptide synthesis of artificial metalloenzymes. Its rigid pyridyl ring provides highly predictable coordination for Palladium and Rhodium catalysts, enabling high enantiomeric excess in asymmetric synthesis workflows [3].